Cas no 1361646-96-9 (2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361646-96-9
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4968069
• Update Time: 2025-07-19

2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-3-7(14)9(8(15)4-5)6-1-2-20-11(16)10(6)12(17,18)19/h1-4H
• InChI Key： JFGBSCOGGPZOKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(C=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 6.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine

Introduction to 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361646-96-9)

2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1361646-96-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of multiple halogen atoms and a trifluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>naming convention of this compound provides a clear insight into its molecular structure. The term "2-Chloro" indicates the presence of a chlorine atom at the second carbon position of the pyridine ring, while "4-(2,4,6-trichlorophenyl)" suggests an aromatic ring attached at the fourth position of the pyridine ring, which itself is substituted with three chlorine atoms. The "3-(trifluoromethyl)" part denotes a trifluoromethyl group attached at the third carbon position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated pyridines. The< strong>halogen atoms present in this compound, particularly chlorine and fluorine, are known to enhance binding affinity and metabolic stability in drug molecules. For instance, chlorine atoms can increase lipophilicity and improve binding interactions with biological receptors, while fluorine atoms are often incorporated to modulate pharmacokinetic properties such as bioavailability and half-life. The< strong>trifluoromethyl group, on the other hand, is frequently used to enhance metabolic stability and binding affinity by increasing lipophilicity and electron deficiency.

Recent studies have highlighted the< strong>biological activity of halogenated pyridines in various therapeutic areas. Research has demonstrated that compounds containing similar structural motifs exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. For example, derivatives of pyridine with halogen substituents have shown promising results in preclinical studies as inhibitors of kinases and other enzyme targets. The< strong>synthetic utility of 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine lies in its ability to serve as a versatile building block for constructing more complex molecules with tailored biological activities.

The< strong>chemical synthesis of this compound involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as trifluoromethylation. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently. The< strong>regioselectivity and stereochemistry of these reactions are crucial for obtaining the correct isomer of the compound.

In addition to its pharmaceutical applications, 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine has potential uses in materials science and agrochemicals. Its< strong>molecular structure makes it a suitable candidate for designing novel materials with specific electronic properties or for developing new pesticides with enhanced efficacy and environmental safety profiles. The< strong>halogenated aromatic compounds are known for their stability under various conditions, which makes them valuable in industrial applications where durability and resistance to degradation are essential.

The< strong>cas no1361646-96-9 serves as a unique identifier for this compound in scientific literature and commercial databases. This standardized numbering system ensures that researchers worldwide can accurately reference and purchase the compound for their studies. The availability of high-quality reference materials with precise CAS numbers is crucial for maintaining consistency in research findings and facilitating collaboration across different laboratories.

The< strong>future directions for research on 2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine include further exploration of its pharmacological potential through structure-activity relationship studies. By systematically modifying different parts of the molecule and evaluating the resulting changes in biological activity, researchers can gain deeper insights into how specific structural features contribute to function. Additionally, computational methods such as molecular modeling can be used to predict how these compounds interact with biological targets at the atomic level.

In conclusion,< strong>2-Chloro-4-(2,4,6-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS No. 1361646-96-9) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop new drugs or materials with tailored properties. As our understanding of halogenated pyridines continues to grow,< strong>this compound will undoubtedly play an important role in future discoveries.